Cas no 1116036-49-7 (Cyclopenta[1,4]cyclobuta[1,2-b]furan-5(2H)-one, hexahydro-)

• Product Name: Cyclopenta[1,4]cyclobuta[1,2-b]furan-5(2H)-one, hexahydro-
• CAS No: 1116036-49-7
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 4503961
• PubChem ID: 130036297
• Update Time: 2025-07-01

Cyclopenta[1,4]cyclobuta[1,2-b]furan-5(2H)-one, hexahydro- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[1,4]cyclobuta[1,2-b]furan-5(2H)-one, hexahydro-
• EN300-736025
• 2-oxatricyclo[5.3.0.0,1,5]decan-8-one
• 2-oxatricyclo[5.3.0.0(1),?]decan-8-one
• 1116036-49-7
• 2-oxatricyclo[5.3.0.01,5]decan-8-one
• RUB03649
• 2-oxatricyclo[5.3.0.0?,?]decan-8-one

• Inchi： 1S/C9H12O2/c10-8-1-3-9-6(2-4-11-9)5-7(8)9/h6-7H,1-5H2
• InChI Key： NZTKOLVMRCJMCC-UHFFFAOYSA-N
• SMILES： O1CCC2CC3C12CCC3=O

Computed Properties

• Exact Mass: 152.083729621Da
• Monoisotopic Mass: 152.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Additional information on Cyclopenta[1,4]cyclobuta[1,2-b]furan-5(2H)-one, hexahydro-

Cyclopenta[1,4]cyclobuta[1,2-b]furan-5(2H)-one, hexahydro- and Its Emerging Applications in Chemical Biology

The compound with the CAS number 1116036-49-7, identified as Cyclopenta[1,4]cyclobuta[1,2-b]furan-5(2H)-one, hexahydro, represents a structurally intriguing heterocyclic scaffold that has garnered significant attention in the field of chemical biology and drug discovery. This bicyclic system, characterized by its fused cyclopentane and cyclobutane rings with a furan moiety, exhibits a unique combination of electronic and steric properties that make it a promising candidate for developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the potential of this compound as a versatile intermediate in the synthesis of bioactive molecules. The presence of the hexahydro substituent further enhances its pharmacological profile by introducing conformational flexibility, which is often critical for achieving optimal binding affinity to biological targets. This structural motif has been explored in various contexts, including the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In particular, studies have demonstrated the utility of Cyclopenta[1,4]cyclobuta[1,2-b]furan-5(2H)-one, hexahydro in the development of inhibitors for enzymes such as kinases and proteases. These enzymes play pivotal roles in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. The ability to modulate their activity through targeted inhibition holds immense therapeutic promise. The compound's unique scaffold allows for selective interactions with specific residues in the active sites of these enzymes, leading to high-affinity binding and potent biological effects.

Moreover, the heterocyclic core of this molecule has been investigated for its potential in modulating central nervous system (CNS) disorders. The furan ring contributes to lipophilicity, facilitating blood-brain barrier penetration, which is often a challenge in CNS drug development. Preclinical studies have shown that derivatives of Cyclopenta[1,4]cyclobuta[1,2-b]furan-5(2H)-one, hexahydro exhibit promising activity in models of anxiety and depression. These findings underscore the compound's potential as a lead structure for further optimization toward therapeutic applications.

The synthetic accessibility of this compound also contributes to its attractiveness in drug discovery programs. Modern synthetic methodologies have enabled efficient construction of its core scaffold, allowing researchers to rapidly explore structural analogs and optimize pharmacokinetic properties. Advances in catalytic processes have further streamlined the synthesis, making it more scalable and cost-effective for industrial applications.

Computational chemistry has played a crucial role in understanding the molecular interactions of Cyclopenta[1,4]cyclobuta[1,2-b]furan-5(2H)-one, hexahydro. Molecular docking studies have provided insights into its binding mode with target proteins, guiding rational design modifications. Additionally, quantum mechanical calculations have helped elucidate its electronic structure and reactivity patterns. These computational approaches are indispensable tools in modern drug discovery pipelines.

The compound's structural features also make it a valuable tool for mechanistic studies in chemical biology. Its stability under various conditions allows researchers to investigate its role in biochemical pathways without significant degradation. This stability is particularly advantageous when studying enzyme mechanisms or exploring new synthetic pathways.

In conclusion, Cyclopenta[1,4]cyclobuta[1,2-b]furan-5(2H)-one, hexahydro (CAS no. 1116036-49-7) represents a structurally unique and biologically relevant scaffold with significant potential in pharmaceutical development. Its applications span across multiple therapeutic areas due to its versatile pharmacological profile and synthetic accessibility. As research continues to uncover new biological targets and innovative synthetic strategies，this compound is poised to remain at the forefront of chemical biology investigations.